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Compound of Interest

10-Acetoxy-8,9-epoxythymol
Compound Name:
isobutyrate

Cat. No.: B018721

In-Depth Technical Guide: 10-Acetoxy-8,9-
epoxythymol Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and known
biological properties of 10-Acetoxy-8,9-epoxythymol isobutyrate, a naturally occurring
thymol derivative. Due to the limited availability of data for this specific compound, this guide
also draws upon information from closely related thymol analogs to provide a broader context
for its potential characteristics and activities.

Chemical Identity and Physical Properties

10-Acetoxy-8,9-epoxythymol isobutyrate, more precisely identified as 10-acetoxy-8,9-epoxy-
3-0O-isobutyrylthymol, is a complex organic molecule belonging to the class of thymol
derivatives. These compounds are often found in various plant species, notably within the
Asteraceae family.

Table 1: Physical and Chemical Properties of 10-Acetoxy-8,9-epoxythymol Isobutyrate and
Related Compounds
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10-Acetoxy-8,9-

10-Isobutyryloxy-8,9-

Property .
epoxythymol Isobutyrate epoxythymol isobutyrate

Molecular Formula C18H2405 C18H2405

Molecular Weight 320.38 g/mol 320.38 g/mol

Appearance Data not available Solid

Boiling Point Data not available 418.6+45.0 °C (Predicted)

Density Data not available 1.123+0.06 g/cm3 (Predicted)

Solubility Data not available Soluble in DMSO

Storage Temperature

Data not available

-20°C

CAS Number

Data not available

22518-06-5

Note: Due to the scarcity of experimental data for 10-Acetoxy-8,9-epoxythymol isobutyrate,

some properties are inferred from its close structural analog, 10-isobutyryloxy-8,9-epoxythymol

isobutyrate. These predicted values should be used with caution and require experimental

verification.

Experimental Protocols
Isolation from Natural Sources

10-Acetoxy-8,9-epoxy-3-O-isobutyrylthymol has been isolated from the flowers of Arnica

sachalinensis. While the detailed experimental protocol from the original study is not readily

available, a general workflow for the isolation of thymol derivatives from plant material can be

outlined.

Diagram 1: General Workflow for Isolation of Thymol Derivatives
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Caption: General experimental workflow for the isolation of thymol derivatives.
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The process typically involves:

» Extraction: The dried and powdered plant material is subjected to extraction with an
appropriate organic solvent, such as methanol or ethanol, to isolate a wide range of
secondary metabolites.

o Fractionation: The crude extract is then fractionated using techniques like solvent-solvent
partitioning to separate compounds based on their polarity.

» Chromatographic Purification: The resulting fractions are further purified using column
chromatography over silica gel, followed by more refined techniques like preparative high-
performance liquid chromatography (HPLC) to isolate the pure compound.

» Structure Elucidation: The structure of the isolated compound is then determined using
spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Chemical Structure and Characterization

The structure of 10-Acetoxy-8,9-epoxy-3-O-isobutyrylthymol was established through mass
spectrometry and NMR spectroscopy. These techniques provide crucial information about the
molecular weight, elemental composition, and the connectivity of atoms within the molecule.

While the specific spectral data for this compound is not publicly available, researchers can
expect to see characteristic signals in the *H and 2C NMR spectra corresponding to the thymol
backbone, the acetoxy group, the isobutyrate moiety, and the epoxy ring. High-resolution mass
spectrometry would provide the exact molecular formula.

Biological Activity and Potential Sighaling Pathways

Direct studies on the biological activity of 10-Acetoxy-8,9-epoxythymol isobutyrate are
limited. However, it has been reported to exhibit moderate antifeedant activity.

Given its structural similarity to other thymol derivatives, it is plausible that it may share some of
their biological activities. Thymol and its derivatives are known to possess a broad spectrum of
pharmacological effects, including antimicrobial, anti-inflammatory, and antioxidant properties.
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The potential mechanisms of action for thymol derivatives often involve the modulation of key
signaling pathways.

Diagram 2: Potential Signaling Pathways Modulated by Thymol Derivatives

 To cite this document: BenchChem. [Physical and chemical properties of 10-Acetoxy-8,9-
epoxythymol isobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b018721#physical-and-chemical-properties-of-10-
acetoxy-8-9-epoxythymol-isobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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